Cas no 14217-70-0 (3-Isothiazoleacetonitrile)

3-Isothiazoleacetonitrile structure
3-Isothiazoleacetonitrile structure
Product Name:3-Isothiazoleacetonitrile
CAS No:14217-70-0
MF:C5H4N2S
MW:124.163659095764
CID:120242
PubChem ID:45158816
Update Time:2025-04-18

3-Isothiazoleacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Isothiazoleacetonitrile
    • 2-(1,2-thiazol-3-yl)acetonitrile
    • 3-Cyanomethyl-isothiazole
    • isothiazol-3-yl-acetonitrile
    • 2-(isothiazol-3-yl)acetonitrile
    • SCHEMBL3676219
    • DTXSID40669731
    • EN300-6409068
    • AKOS006309279
    • 14217-70-0
    • (1,2-Thiazol-3-yl)acetonitrile
    • Inchi： 1S/C5H4N2S/c6-3-1-5-2-4-8-7-5/h2,4H,1H2
    • InChI Key： ARPXWCKJHHFNNU-UHFFFAOYSA-N
    • SMILES： S1C=CC(CC#N)=N1

Computed Properties

  • Exact Mass: 124.01000
  • Monoisotopic Mass: 124.00951931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • PSA: 64.92000
  • LogP: 1.20918

3-Isothiazoleacetonitrile Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Isothiazoleacetonitrile Pricemore >>

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